Cas no 2164296-34-6 (tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2164296-34-6
• MF: C₁₄H₂₀BrNO₃S
• MW: 362.282502174377
• CID: 6240231
• PubChem ID: 165875423
• Update Time: 2025-05-19

tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• 2164296-34-6
• tert-butyl 3-[(4-bromothiophen-2-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate
• EN300-1626191

• Inchi： 1S/C14H20BrNO3S/c1-14(2,3)19-13(18)16-6-9(12(17)7-16)4-11-5-10(15)8-20-11/h5,8-9,12,17H,4,6-7H2,1-3H3
• InChI Key： RCMVFMPYKJPIRK-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 361.03473g/mol
• Monoisotopic Mass: 361.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2164296-34-6)

tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2164296-34-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a bromothiophene moiety, and a hydroxypyrrolidine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate is composed of a tert-butyl group attached to the nitrogen of a pyrrolidine ring, which is further substituted with a hydroxyl group at the C-4 position. The pyrrolidine ring is also linked to a methyl group, which is itself attached to a bromothiophene moiety. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an interesting candidate for further investigation.

In recent years, the study of compounds with bromothiophene moieties has gained momentum due to their potential biological activities. Research has shown that bromothiophenes can exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromothiophene moiety in tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate suggests that it may possess similar biological activities, which could be harnessed for therapeutic purposes.

The hydroxypyrrolidine ring in tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate is another key structural feature that contributes to its potential biological activity. Hydroxypyrrolidines have been studied for their ability to modulate various biological processes, such as protein-protein interactions and enzyme activities. The hydroxyl group at the C-4 position can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity.

The tert-butyl group in tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate plays a crucial role in stabilizing the compound and improving its pharmacokinetic properties. Tert-butyl groups are known for their steric bulk, which can influence the conformational flexibility of the molecule and affect its interaction with biological targets. Additionally, the tert-butyl group can enhance the lipophilicity of the compound, potentially improving its cell membrane permeability and bioavailability.

In terms of synthetic methods, tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate can be synthesized through a series of well-established organic reactions. One common approach involves the reaction of a bromothiophene derivative with an appropriate pyrrolidine precursor, followed by functional group modifications to introduce the tert-butyl and hydroxymethyl groups. The synthesis of this compound requires careful control of reaction conditions to ensure high yields and purity.

The potential applications of tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate in medicinal chemistry are diverse. One area of interest is its use as a lead compound for the development of new drugs targeting neurodegenerative diseases. Recent studies have shown that compounds with similar structures can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. The unique combination of functional groups in tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate makes it an attractive candidate for further exploration in this context.

Beyond neurodegenerative diseases, there is growing interest in exploring the anticancer potential of compounds like tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate. Preliminary studies have indicated that bromothiophenes can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. The hydroxypyrrolidine ring may enhance these effects by improving the compound's ability to interact with key proteins involved in cancer progression.

In addition to its therapeutic potential, tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into cellular processes. The unique structure of this compound makes it suitable for use as a probe to investigate protein-protein interactions and signaling pathways in living cells.

The safety profile of tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive toxicological evaluations are needed to fully understand its safety profile and ensure its safe use in clinical settings.

In conclusion, tert-butyl 3-(4-bromothiophen-2-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2164296-34-6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. Further research is warranted to fully explore its biological activities and optimize its properties for clinical applications.